![molecular formula C11H16N2O B174831 1-(Pyridin-4-ylmethyl)piperidin-4-ol CAS No. 148729-35-5](/img/structure/B174831.png)
1-(Pyridin-4-ylmethyl)piperidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(Pyridin-4-ylmethyl)piperidin-4-ol” is a compound with the molecular formula C11H16N2O . It is a derivative of piperidin-4-ol, which is a class of chemical compounds sharing the piperidine skeleton . Piperidones, including this compound, are of particular interest due to their unique biochemical properties. They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates .
Synthesis Analysis
The synthesis of piperidin-4-ol derivatives, including “this compound”, has been a subject of research. An efficient synthetic route has been reported, yielding valuable piperidin-4-one derivatives via an α-imino carbene-initiated cascade reaction involving 1,2-aryl/alkyl migration and annulation .Molecular Structure Analysis
The molecular structure of “this compound” includes a piperidin-4-ol ring attached to a pyridin-4-ylmethyl group . The InChI string representation of the molecule isInChI=1S/C10H14N2O/c13-10-3-7-12 (8-4-10)9-1-5-11-6-2-9/h1-2,5-6,10,13H,3-4,7-8H2
. Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the search results, piperidin-4-ol derivatives are known to be involved in various chemical reactions. For instance, they can be obtained via an α-imino carbene-initiated cascade reaction involving 1,2-aryl/alkyl migration and annulation .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 178.23 g/mol . It has one hydrogen bond donor and three hydrogen bond acceptors. The compound has a rotatable bond count of 1 and a topological polar surface area of 36.4 Ų .Scientific Research Applications
Synthesis of Piperidine Derivatives :
- The synthesis of various piperidine derivatives, including those with a pyridinylmethyl substitution, has been explored in several studies. For instance, Shen Li (2012) detailed the synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, an intermediate of lafutidine, with an overall yield of about 62% (Li, 2012).
- Similarly, other research involved the synthesis of complex structures like 3-(4-benzylpiperazin-1-ylmethyl)pyrazolo[1,5-α]pyridine, indicating these derivatives’ potential as dopamine receptor ligands (Guca, 2014).
Structural and Spectroscopic Studies :
- The compound 4-((phenylimino)methyl)naphthalen-1-ol and its variants, including those with a piperidinylmethyl substitution, have been synthesized and studied, revealing controlled shifts in tautomeric equilibrium through molecular spectroscopy and quantum-chemical calculations (Deneva et al., 2013).
- In another study, the spectroscopic properties of 5-oxo-1-phenyl-4-(piperidin-1-ylmethyl)pyrrolidine-3-carboxylic acid were examined using techniques like FT-IR, NMR, and UV, alongside quantum chemical methods, highlighting the molecule’s intricate properties (Devi, Bishnoi, & Fatma, 2020).
Receptor Binding and Biological Activity :
- Research on 2-[4-(4-Fluorobenzyl)piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine showcased its potential as a dopamine D4 receptor ligand through in vitro receptor binding assays, emphasizing the therapeutic potentials of such structures (Fang-wei, 2013).
- In another context, compounds derived from piperazine-2,6-dione, including those with pyridinylmethyl substitution, exhibited promising anticancer activities against various cancer cell lines, reflecting the broad application scope of these derivatives (Kumar et al., 2013).
Future Directions
Mechanism of Action
Target of Action
The primary target of 1-(Pyridin-4-ylmethyl)piperidin-4-ol is the chemokine receptor CCR5 . CCR5 is a seven transmembrane G-protein coupled receptor that plays an essential role in the process of HIV-1 entry .
Mode of Action
This compound acts as a CCR5 antagonist . It is believed to anchor to the CCR5 receptor via a strong salt-bridge interaction, facilitated by the presence of a basic nitrogen atom in its structure . This interaction blocks the receptor, preventing HIV-1 from entering the cell .
Biochemical Pathways
The blockade of the CCR5 receptor by this compound disrupts the HIV-1 entry process . This disruption prevents the virus from infecting the cell, thereby inhibiting the progression of the disease .
Result of Action
The result of the action of this compound is the prevention of HIV-1 infection . By blocking the CCR5 receptor, the compound prevents the entry of the virus into the cell, thereby inhibiting the progression of the disease .
Action Environment
The action environment of this compound is within the cellular environment, specifically at the CCR5 receptor on the cell surface . Environmental factors that could influence the compound’s action, efficacy, and stability include the presence or absence of the CCR5 receptor on the cell surface, the pH of the environment, and the presence of other competing molecules .
properties
IUPAC Name |
1-(pyridin-4-ylmethyl)piperidin-4-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c14-11-3-7-13(8-4-11)9-10-1-5-12-6-2-10/h1-2,5-6,11,14H,3-4,7-9H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJWPEMSCJGJSOS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CC2=CC=NC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20435274 |
Source
|
Record name | 1-[(Pyridin-4-yl)methyl]piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20435274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
148729-35-5 |
Source
|
Record name | 1-[(Pyridin-4-yl)methyl]piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20435274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.